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Compound of Interest

Compound Name: CUTRIN

CAS No.: 12772-06-4

Cat. No.: B1172515

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core active ingredients utilized

in CUTRIN formulations, with a focus on their molecular targets and mechanisms of action. The

information presented is intended for a scientific audience and is supported by available clinical

and preclinical data.

Core Active Ingredients for Scalp Health and Hair
Growth
CUTRIN leverages a combination of natural Nordic extracts and advanced scientifically-

engineered molecules to address common scalp concerns and promote healthy hair growth.

The primary active ingredients can be categorized by their main function: anti-dandruff, hair

growth stimulation, and scalp barrier enhancement.

Anti-Dandruff and Scalp Soothing Agents

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1172515#bc-rfq
https://www.benchchem.com/product/b1172515/docs?utm_src=pdf-body#cutrin-active-ingredients-and-molecular-targets-an-in-depth-technical-guide
https://www.benchchem.com/product/b1172515/docs?utm_src=pdf-body#cutrin-active-ingredients-and-molecular-targets-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172515?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Piroctone Olamine: A key ingredient in CUTRIN's anti-dandruff formulations, Piroctone Olamine

is a potent antifungal agent. Its primary molecular target is the fungal cell membrane of

Malassezia globosa, a yeast implicated in the pathogenesis of dandruff. By disrupting

ergosterol synthesis, a vital component of the fungal cell wall, Piroctone Olamine effectively

inhibits fungal proliferation, thereby reducing scalp flaking and irritation.

Celery Seed Extract (Apium graveolens): This extract is utilized for its ability to regulate sebum

production and soothe the scalp. It is rich in bioactive compounds that help to control the

scalp's microbiome and reduce itchiness.

Juniper Sprout Extract (Juniperus Communis): With its antioxidant and anti-inflammatory

properties, Juniper Sprout Extract helps to protect the scalp from environmental stressors and

reduce redness and irritation.

Pine Bark Extract (Pinus Sylvestris): A powerful antioxidant, Pine Bark Extract helps to mitigate

oxidative stress on the scalp, which can contribute to inflammation and hair follicle damage.

Hair Growth Stimulators
CUTRIN incorporates several patented and scientifically validated ingredients to combat hair

loss and stimulate new growth. These often target the hair follicle stem cells and key signaling

pathways involved in the hair growth cycle.

Anagain™ (Pisum Sativum Sprout Extract): This extract from organic pea sprouts has been

shown to reactivate hair growth by inducing dermal papilla cells. Its mechanism involves the

upregulation of specific signaling molecules, namely Noggin and Fibroblast Growth Factor-7

(FGF-7), which are crucial for initiating the anagen (growth) phase of the hair cycle.

Redensyl®: A synergistic blend of patented molecules, Redensyl® targets the hair follicle stem

cells (ORSc) and the fibroblasts from the dermal papilla (HFDPc). Its active components,

Dihydroquercetin-glucoside (DHQG) and Epigallocatechin gallate-glucoside (EGCG2),

stimulate the anagen phase and reduce inflammation.

Procapil™: This complex combines a vitaminated matrikine (Biotinyl-GHK) with apigenin and

oleanolic acid. Procapil™ targets the main causes of alopecia: poor scalp micro-circulation,

follicle aging, and follicle atrophy caused by dihydrotestosterone (DHT). Oleanolic acid inhibits

5α-reductase, the enzyme that converts testosterone to DHT, while apigenin improves scalp
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microcirculation. The Biotinyl-GHK peptide helps to anchor the hair follicle more firmly in the

scalp.

Scalp Barrier Enhancement
Ceramides: These lipid molecules are essential components of the stratum corneum, the

outermost layer of the epidermis. In scalp care, ceramides help to reinforce the skin's natural

barrier, preventing transepidermal water loss (TEWL) and protecting against external irritants. A

healthy scalp barrier is crucial for optimal hair follicle function.

Oat Oil (Avena Sativa Kernel Oil): Rich in lipids and antioxidants, Oat Oil is known for its

soothing and moisturizing properties. It helps to calm irritated scalps and strengthen the skin's

protective barrier.

Quantitative Data Summary
The following tables summarize the quantitative data available from clinical studies on the

efficacy of key CUTRIN active ingredients.
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Ingredient Parameter Result Study Details

Piroctone Olamine Dandruff Reduction

81.7% reduction in

scalp dandruff after 6

weeks of treatment

with a 0.5% Piroctone

Olamine shampoo.[1]

[2]

Clinical study

comparing the efficacy

of Piroctone Olamine

to Zinc Pyrithione.[1]

Anagain™
Anagen/Telogen Ratio

Improvement

Increase in the

anagen to telogen

coefficient from 4 to

7.2 (a 78% increase in

hair growth) in just 3

months.[1][3]

Clinical study on

volunteers with mild to

moderate hair loss

using a 4% Anagain™

formulation.[4]

Hair Loss Reduction

(Self-Evaluation)

95% of volunteers

noticed a slight to

strong deceleration of

their hair loss.[5][4]

Self-evaluation

questionnaire from a

3-month clinical study.

[5][4]

Gene Expression

(Noggin)

85% average increase

in Noggin expression

after a 14-day

treatment with 2%

Anagain™.[4]

Gene expression

analysis on plucked

hair bulbs.[4]

Gene Expression

(FGF-7)

56% average increase

in FGF-7 expression

after a 14-day

treatment with 2%

Anagain™.[4]

Gene expression

analysis on plucked

hair bulbs.[4]

Redensyl®
Increase in Hair

Density

An average increase

of +10,200 new hairs

after 3 months.[6][7]

Clinical assessment of

volunteers with

alopecia using a

formulation with

Redensyl®.[8]
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Increase in Anagen

Hair

+9% increase in the

percentage of hair in

the anagen phase.

Decrease in Telogen

Hair

-17% decrease in the

percentage of hair in

the telogen phase.

Procapil™
Improvement in

Anagen/Telogen Ratio

Significant increase in

the anagen/telogen

ratio after 4 months of

treatment.

Placebo-controlled

clinical trial.

Hair Growth (in vitro)

At 2.5%

concentration,

Procapil™ showed a

121% greater hair

growth than the

control in cultured hair

follicles.

In vitro study on

cultured human hair

follicles.

Ceramides
Scalp Barrier Repair

(TEWL Reduction)

A 0.5% ceramide-2

analog formula

showed 82% recovery

of the skin barrier

function compared to

untreated and

undamaged skin.[9]

Study on SDS-

induced skin barrier

disruption, measuring

Transepidermal Water

Loss (TEWL).[9]

Experimental Protocols
Evaluation of Anti-Dandruff Efficacy (Piroctone Olamine)

Methodology: A double-blind, randomized, bilateral (half-head) study design is commonly

employed.

Subjects: Volunteers with moderate to severe dandruff.
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Procedure: Subjects use a shampoo containing the active ingredient on one half of the scalp

and a placebo or comparator shampoo on the other half, typically twice weekly for 4-6

weeks.

Assessment: The degree of dandruff is evaluated by a trained clinician before each

treatment using a standardized scoring scale. Parameters assessed include the severity and

area of scaling.

Assessment of Hair Growth (Anagain™, Redensyl®,
Procapil™)

Methodology: Phototrichogram analysis is a standard non-invasive technique.

Subjects: Volunteers with diagnosed hair loss (e.g., androgenetic alopecia).

Procedure: A small area of the scalp is clipped, and baseline images are taken. Subjects

apply the test product daily for a specified period (e.g., 3 months). New images of the same

area are taken at defined intervals.

Data Analysis: Software is used to analyze the images and quantify the number of hairs in

the anagen (growing) and telogen (resting) phases, as well as hair density and thickness.

In Vitro Hair Follicle Growth Assay: Human hair follicles are isolated and cultured in a nutrient

medium. The test ingredient is added to the medium, and the elongation of the hair follicle is

measured over several days using microscopy and image analysis.

Gene Expression Analysis (Anagain™)
Methodology: Real-time quantitative polymerase chain reaction (RT-qPCR).

Sample Collection: Hair follicles are plucked from the scalp of volunteers before and after a

treatment period.

Procedure:

RNA is extracted from the hair bulbs.

The RNA is reverse-transcribed into complementary DNA (cDNA).
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RT-qPCR is performed using specific primers for the target genes (e.g., Noggin, FGF-7)

and housekeeping genes for normalization.

Data Analysis: The relative expression levels of the target genes are calculated and

compared between the pre- and post-treatment samples.

Scalp Barrier Function Assessment (Ceramides)
Methodology: Measurement of Transepidermal Water Loss (TEWL).

Instrumentation: A TEWL meter with a probe is used.

Procedure: The probe is placed on the scalp surface, and the rate of water vapor

evaporation from the skin is measured. A lower TEWL value indicates a more intact and

healthy skin barrier.

Study Design: Measurements are taken at baseline and after a period of treatment with a

ceramide-containing formulation. Often, the barrier is intentionally disrupted (e.g., with

sodium dodecyl sulfate) to assess the reparative capabilities of the product.

Signaling Pathways and Experimental Workflows
Anagain™ Molecular Action on Hair Growth
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Anagain™ signaling pathway in dermal papilla cells.

Redensyl® Mechanism of Action
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Redensyl®
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Mechanism of action of Redensyl® on hair follicle cells.

Procapil™ Triple Action on Hair Loss
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Procapil™
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The three-pronged approach of Procapil™ to combat hair loss.

Experimental Workflow for Phototrichogram Analysis
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Workflow for assessing hair growth via phototrichogram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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